Cas no 1820706-22-6 (2-Chloro-4-methyl-1,5-naphthyridine)

• Product Name: 2-Chloro-4-methyl-1,5-naphthyridine
• CAS No: 1820706-22-6
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• CID: 4619455
• Update Time: 2025-06-09

2-Chloro-4-methyl-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-1,5-naphthyridine
• 1,5-Naphthyridine, 2-chloro-4-methyl-

• Inchi： 1S/C9H7ClN2/c1-6-5-8(10)12-7-3-2-4-11-9(6)7/h2-5H,1H3
• InChI Key： NWMZMQFJBUYHMK-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=CC=2)C(C)=CC=1Cl

Additional information on 2-Chloro-4-methyl-1,5-naphthyridine

Introduction to 2-Chloro-4-methyl-1,5-naphthyridine (CAS No. 1820706-22-6)

2-Chloro-4-methyl-1,5-naphthyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1820706-22-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class, a structural motif characterized by a fused bicyclic system containing nitrogen atoms. The presence of both chloro and methyl substituents on the naphthyridine core imparts unique electronic and steric properties, making it a versatile scaffold for the development of biologically active molecules.

The naphthyridine core is a privileged structure in drug discovery, renowned for its ability to interact with various biological targets due to its rigid planar architecture and electron-rich nature. The chloro substituent at the 2-position enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic aromatic substitution or other coupling reactions. Conversely, the methyl group at the 4-position introduces steric hindrance and influences the overall conformation of the molecule, which can be critical for binding affinity and selectivity.

In recent years, 2-Chloro-4-methyl-1,5-naphthyridine has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural framework is conducive to designing molecules with potential applications in oncology, anti-inflammatory, and antimicrobial therapies. The compound’s ability to modulate enzyme activity and receptor binding has been investigated extensively in academic and industrial research settings.

One of the most compelling aspects of 2-Chloro-4-methyl-1,5-naphthyridine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the naphthyridine scaffold, researchers have developed inhibitors that target specific kinases with high precision. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many tumor cells.

The chloro substituent on 2-Chloro-4-methyl-1,5-naphthyridine is particularly valuable in medicinal chemistry due to its reactivity. It can be displaced by various nucleophiles under controlled conditions, allowing for the introduction of diverse functional groups. This property has enabled the generation of a library of derivatives with tailored biological activities. Additionally, computational studies have highlighted that the methyl group at the 4-position helps stabilize certain conformations that are favorable for binding to biological targets.

Recent advancements in drug design methodologies have further underscored the importance of 2-Chloro-4-methyl-1,5-naphthyridine as a building block. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) have been employed to optimize derivatives of this compound for improved pharmacokinetic profiles and reduced toxicity. These approaches leverage high-resolution crystal structures of protein targets to guide rational modifications of the naphthyridine core.

The pharmaceutical industry has shown particular interest in 2-Chloro-4-methyl-1,5-naphthyridine due to its potential as an antiviral agent. Viruses often rely on host cellular machinery for replication, and kinase inhibitors derived from this compound can disrupt viral life cycles by targeting essential host enzymes. Preliminary studies have demonstrated that certain derivatives exhibit inhibitory activity against viruses such as HIV and hepatitis C by interfering with viral protease or polymerase functions.

Beyond its applications in drug development, 2-Chloro-4-methyl-1,5-naphthyridine has found utility in materials science. Its electronic properties make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential in creating novel materials with enhanced charge transport capabilities, which could revolutionize display technologies and energy storage solutions.

The synthesis of 2-Chloro-4-methyl-1,5-naphthyridine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the chloro and methyl substituents. Advances in catalytic methods have streamlined these processes, improving yields and reducing environmental impact.

In conclusion,2-Chloro-4-methyl-1,5-naphthyridine (CAS No. 1820706-22-6) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable scaffold for developing next-generation therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies,2-Chloro-4-methyl-1,5-naphthyridine is poised to remain at the forefront of chemical biology innovation.